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Introduction

Boditrectinib is a potent pan-Trk inhibitor targeting Tropomyosin receptor kinases (TRKA,

TRKB, and TRKC), which are encoded by the NTRK1, NTRK2, and NTRK3 genes respectively.

Gene fusions involving NTRK are oncogenic drivers in a wide range of adult and pediatric

cancers. While TRK inhibitors like Boditrectinib have shown significant clinical efficacy, the

development of drug resistance is a major clinical challenge. Resistance can arise from on-

target mutations in the TRK kinase domain or through the activation of off-target bypass

signaling pathways.[1][2] Genome-wide CRISPR-Cas9 screens are a powerful, unbiased

approach to systematically identify genes whose loss-of-function confers resistance to targeted

therapies, providing valuable insights into novel resistance mechanisms and potential

therapeutic strategies to overcome them.[3][4][5]

This document provides a detailed protocol for conducting a genome-wide CRISPR-Cas9

knockout screen to identify genes that, when inactivated, lead to resistance to Boditrectinib.
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TRK fusion proteins lead to constitutive activation of downstream signaling pathways, primarily

the MAPK/ERK and PI3K/AKT pathways, which drive tumor cell proliferation and survival.

Boditrectinib inhibits the kinase activity of the TRK fusion protein, thereby blocking these

oncogenic signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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